Cas no 389073-57-8 (2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone)

2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a heterocyclic compound featuring a 1,3,4-thiadiazole core linked to an indoline moiety via a thioether and carbonyl bridge. This structure imparts potential reactivity and binding affinity, making it a candidate for pharmaceutical and agrochemical applications. The presence of the 5-amino group on the thiadiazole ring enhances its versatility as a synthetic intermediate, enabling further functionalization. The indoline component contributes to its stability and potential biological activity. This compound may serve as a precursor in the development of novel inhibitors or bioactive molecules, particularly in medicinal chemistry research. Its well-defined molecular architecture allows for precise modifications to optimize desired properties.
2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone structure
389073-57-8 structure
Product Name:2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone
CAS No:389073-57-8
MF:C12H12N4OS2
MW:292.379878997803
CID:3079309
PubChem ID:892832
Update Time:2025-10-21

2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone
    • HMS1740H02
    • CS-0270613
    • AKOS000667596
    • SR-01000565955-1
    • 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(2,3-dihydro-1H-indol-1-yl)ethanone
    • 389073-57-8
    • Z18452764
    • Oprea1_222866
    • 2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-1-(2,3-dihydro-indol-1-yl)-ethanone
    • STK013609
    • SR-01000565955
    • Oprea1_122377
    • 2-((5-Imino-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio)-1-(indolin-1-yl)ethan-1-one
    • Cambridge id 7179871
    • SB64872
    • MDL: MFCD02088580
    • Inchi: 1S/C12H12N4OS2/c13-11-14-15-12(19-11)18-7-10(17)16-6-5-8-3-1-2-4-9(8)16/h1-4H,5-7H2,(H2,13,14)
    • InChI Key: UEBBFJJGHDMIQS-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(N)S1)CC(N1C2C=CC=CC=2CC1)=O

Computed Properties

  • Exact Mass: 292.045
  • Monoisotopic Mass: 292.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 126Ų

2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM519461-1g
2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone
389073-57-8 97%
1g
$*** 2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1341283-1g
2-((5-Imino-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio)-1-(indolin-1-yl)ethan-1-one
389073-57-8 97%
1g
¥3034.00 2024-05-15
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